Cas no 1777555-60-8 (4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid)

4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid is a versatile intermediate in organic synthesis, particularly valued for its piperidine and benzoic acid functional groups. The presence of a hydroxyl group at the 4-position and a methyl group at the 3-position of the piperidine ring enhances its reactivity and potential for further derivatization. This compound is commonly employed in pharmaceutical research, where it serves as a key building block for the development of bioactive molecules. Its structural features allow for selective modifications, making it useful in medicinal chemistry applications. The compound exhibits good solubility in polar organic solvents, facilitating its use in various synthetic protocols. Its stability under standard conditions ensures reliable handling and storage.

4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid structure

1777555-60-8 structure

Product Name:4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid

CAS No:1777555-60-8

MF:C₁₃H₁₇NO₃

MW:235.278983831406

CID:5718668

PubChem ID:114678862

Update Time:2025-10-31

4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- F1907-6775
- 4-(4-hydroxy-3-methylpiperidin-1-yl)benzoic acid
- AKOS026711144
- 1777555-60-8
- 4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid
- Inchi： 1S/C13H17NO3/c1-9-8-14(7-6-12(9)15)11-4-2-10(3-5-11)13(16)17/h2-5,9,12,15H,6-8H2,1H3,(H,16,17)
- InChI Key： QKTYZMSZANXFSL-UHFFFAOYSA-N
- SMILES： OC1CCN(C2C=CC(C(=O)O)=CC=2)CC1C

Computed Properties

Exact Mass: 235.12084340g/mol
Monoisotopic Mass: 235.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 60.8Å²

4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H242221-100mg	4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic Acid	1777555-60-8		100mg	$ 95.00	2022-06-04
TRC	H242221-500mg	4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic Acid	1777555-60-8		500mg	$ 365.00	2022-06-04
TRC	H242221-1g	4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic Acid	1777555-60-8		1g	$ 570.00	2022-06-04
Life Chemicals	F1907-6775-0.25g	4-(4-hydroxy-3-methylpiperidin-1-yl)benzoic acid	1777555-60-8	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-6775-0.5g	4-(4-hydroxy-3-methylpiperidin-1-yl)benzoic acid	1777555-60-8	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-6775-1g	4-(4-hydroxy-3-methylpiperidin-1-yl)benzoic acid	1777555-60-8	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-6775-2.5g	4-(4-hydroxy-3-methylpiperidin-1-yl)benzoic acid	1777555-60-8	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-6775-5g	4-(4-hydroxy-3-methylpiperidin-1-yl)benzoic acid	1777555-60-8	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-6775-10g	4-(4-hydroxy-3-methylpiperidin-1-yl)benzoic acid	1777555-60-8	95%+	10g	$1684.0	2023-09-07

4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Additional information on 4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid

Comprehensive Overview of 4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid (CAS No. 1777555-60-8)

4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid (CAS No. 1777555-60-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of both a hydroxy group and a methyl group on the piperidine ring, coupled with a benzoic acid moiety, makes this molecule a versatile intermediate in drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in the synthesis of central nervous system (CNS) drugs and anticancer agents. Researchers are particularly interested in 4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid due to its potential to modulate enzyme activity and receptor binding. Its CAS No. 1777555-60-8 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

The compound's molecular structure features a piperidine ring substituted with a hydroxyl group at the 4-position and a methyl group at the 3-position, linked to a benzoic acid group via a nitrogen atom. This arrangement contributes to its polarity and solubility, making it suitable for various pharmaceutical formulations. Its logP value and hydrogen bonding capacity are critical parameters evaluated in drug design and ADMET studies.

One of the trending topics in the scientific community is the exploration of bioactive small molecules for targeted therapy. 4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid aligns with this focus, as its derivatives are being investigated for their potential in neuroprotective and anti-inflammatory applications. Searches for "piperidine derivatives in drug discovery" and "benzoic acid-based therapeutics" often highlight this compound as a promising candidate.

From a synthetic chemistry perspective, the compound's CAS No. 1777555-60-8 is a key identifier for researchers seeking high-purity standards. Its synthesis typically involves N-alkylation of piperidine precursors followed by carboxylation or ester hydrolysis. The yield optimization and green chemistry approaches for its production are also hot topics, reflecting the industry's shift toward sustainable synthesis.

In conclusion, 4-(4-Hydroxy-3-methylpiperidin-1-yl)benzoic acid (CAS No. 1777555-60-8) is a compound of significant interest in modern pharmaceutical research. Its structural features and potential applications in CNS disorders and cancer therapy make it a valuable subject for ongoing studies. As the scientific community continues to explore small-molecule therapeutics, this compound is likely to remain a focal point in drug development and medicinal chemistry.